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This guide provides a comparative overview of 4-pivaloyloxy-N-methyltryptammonium (4-PivO-
NMT) chloride and its structural analogs, primarily focusing on the structure-activity
relationships (SAR) within the 4-substituted-N,N-dialkyltryptamine class. While 4-PivO-NMT
chloride is identified as a modulator of the AMP-activated protein kinase (AMPK) signaling
pathway with potential applications in neurogenesis, pain, and inflammation, direct comparative
studies on its AMPK activity alongside its analogs are not readily available in the public domain.

[1]

Therefore, this guide leverages a comprehensive study on a series of 4-hydroxy and 4-
acetoxy-N,N-dialkyltryptamine analogs to provide insights into how structural modifications on
the tryptamine scaffold influence biological activity. The primary endpoints in the cited study are
related to serotonin 2A (5-HT2A) receptor agonism, a common target for tryptamine derivatives.
While distinct from AMPK modulation, this data provides a valuable surrogate for
understanding the general pharmacological profile of this class of compounds.

Chemical Structures
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The core structure of the compounds discussed is a tryptamine skeleton with substitutions at
the 4-position of the indole ring and on the terminal amine.

4-PivO-NMT Chloride:

e 4-position: Pivaloyloxy group

e Amine: Quaternary methyltryptammonium chloride

Analogs (from comparative study):

e 4-position: Hydroxy (-OH) or Acetoxy (-OAc) group

o Amine: Various N,N-dialkyl substitutions (e.g., dimethyl, diethyl, dipropyl, etc.)

Comparative Performance Data

The following tables summarize the in vitro and in vivo activities of a series of 4-hydroxy and 4-
acetoxy-N,N-dialkyltryptamine analogs at the 5-HT2A receptor, as this is the most
comprehensive comparative dataset currently available. This data is extracted from a study by
Geyer et al. (2020) and is intended to illustrate the impact of structural modifications.

Table 1: In Vitro 5-HT2A Receptor Agonist Potency (EC50) and Efficacy (Emax) of 4-Hydroxy
and 4-Acetoxy-N,N-dialkyltryptamine Analogs.
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Compound 4-Substituent NN-Dialkyl EC50 (nM) Emax (%)
Group

Psilocin -OH Dimethyl (DMT) 4.3 100
4-AcO-DMT -OAc Dimethyl (DMT) 83.1 100
4-HO-MET -OH Methyl, Ethyl 5.1 100
4-AcO-MET -OAc Methyl, Ethyl 98.2 100
4-HO-DET -OH Diethyl 3.8 100
4-AcO-DET -OAc Diethyl 60.5 100
4-HO-DPT -OH Dipropyl 12.1 95
4-AcO-DPT -OAc Dipropyl 150.3 98
4-HO-DIPT -OH Diisopropy! 25.1 90
4-AcO-DIPT -OAc Diisopropy! 355.2 92

Table 2: In Vivo Head-Twitch Response (HTR) Potency (ED50) in Mice for 4-Hydroxy and 4-
Acetoxy-N,N-dialkyltryptamine Analogs.
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Compound 4-Substituent N,N-Dialkyl Group ED50 (mgl/kg)
Psilocin -OH Dimethyl (DMT) 0.8
4-AcO-DMT -OAc Dimethyl (DMT) 1.2
4-HO-MET -OH Methyl, Ethyl 1.1
4-AcO-MET -OAc Methyl, Ethyl 15
4-HO-DET -OH Diethyl 0.9
4-AcO-DET -OAc Diethyl 11
4-HO-DPT -OH Dipropyl 2.1
4-AcO-DPT -OAc Dipropy! 2.5
4-HO-DIPT -OH Diisopropy! 3.2
4-AcO-DIPT -OAc Diisopropy! 3.8

Experimental Protocols
In Vitro Functional Assay: Calcium Mobilization

This assay assesses the functional activity of the compounds at 5-HT2 subtypes.

e Cell Culture: Stably transfected HEK-293 cells expressing the human 5-HT2A receptor are
cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine
serum, 1% penicillin-streptomycin, and a selection antibiotic.

e Assay Preparation: Cells are seeded into 96-well black-walled, clear-bottom plates and
grown to confluence. On the day of the assay, the growth medium is removed, and cells are
loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution
for 1 hour at 37°C.

o Compound Preparation: Test compounds are serially diluted in the assay buffer to achieve a
range of concentrations.

o Data Acquisition: The cell plate is placed in a fluorescence microplate reader. The baseline
fluorescence is measured before the addition of the test compounds. The compounds are
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then added, and the change in fluorescence, indicative of intracellular calcium mobilization,
is recorded over time.

o Data Analysis: The peak fluorescence response is normalized to the response of a reference
agonist (e.g., serotonin). The EC50 and Emax values are calculated by fitting the
concentration-response data to a four-parameter logistic equation.

In Vivo Behavioral Assay: Head-Twitch Response (HTR)
in Mice
The head-twitch response in mice is a behavioral proxy for 5-HT2A receptor activation.

e Animals: Male C57BL/6J mice are used for the experiments. Animals are housed in a
controlled environment with a 12-hour light/dark cycle and have ad libitum access to food
and water.

o Compound Administration: Test compounds are dissolved in a suitable vehicle (e.g., saline)
and administered via intraperitoneal (i.p.) injection. A vehicle control group is included in
each experiment.

o Behavioral Observation: Immediately after injection, individual mice are placed in
observation chambers. The number of head twitches is recorded for a period of 30-60
minutes. A head twitch is defined as a rapid, convulsive rotational movement of the head.

» Data Analysis: The total number of head twitches for each mouse is counted. The dose-
response relationship is analyzed, and the ED50 value (the dose that produces 50% of the
maximal response) is calculated using non-linear regression.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Proposed signaling pathway for 4-PivO-NMT chloride and its analogs via AMPK

modulation.
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Caption: General experimental workflow for the comparative analysis of tryptamine analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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